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Introduction

KYA1797K is a potent and selective small molecule inhibitor of the Wnt/B-catenin signaling
pathway with a reported ICso of 0.75 uM.[1][2][3] It functions by directly binding to the regulator
of G-protein signaling (RGS) domain of axin, a key component of the 3-catenin destruction
complex.[2][3] This interaction enhances the formation of the destruction complex, leading to
increased activation of GSK3[. Activated GSK3[3 then phosphorylates both (-catenin and K-
Ras, targeting them for ubiquitination and subsequent proteasomal degradation.[2][3] This
dual-targeting mechanism makes KYA1797K an effective agent for suppressing the growth of
cancers with mutations in both APC and KRAS, such as certain colorectal cancers.[3]

Mechanism of Action Signaling Pathway

The following diagram illustrates the molecular mechanism of KYA1797K in modulating the

Wnt/(3-catenin and Ras signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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